Benzoic acid, 4-((5,6,7,8-tetrahydro-5,5-dimethyl-8-oxo-2-naphthalenyl)ethynyl)-, ethyl ester

• IUPAC Name: ethyl 4-[2-(5,5-dimethyl-8-oxo-6,7-dihydronaphthalen-2-yl)ethynyl]benzoate
• InChI: InChI=1S/C23H22O3/c1-4-26-22(25)18-10-7-16(8-11-18)5-6-17-9-12-20-19(15-17)21(24)13-14-23(20,2)3/h7-12,15H,4,13-14H2,1-3H3
• InChI Key: HKLPOHJGESDTSC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)C#CC2=CC3=C(C=C2)C(CCC3=O)(C)C
• Molecular Formula: C23H22O3
• DSSTOX Substance ID: DTXSID40168214
• Molecular Weight: 346.4 g/mol
• CAS RN: 166978-49-0

Description

“Benzoic acid, 4-((5,6,7,8-tetrahydro-5,5-dimethyl-8-oxo-2-naphthalenyl)ethynyl)-, ethyl ester” is a chemical compound with the molecular formula C23H22O3. It is also known by other names such as ethyl 4- [2- (5,5-dimethyl-8-oxo-6,7-dihydronaphthalen-2-yl)ethynyl]benzoate. This compound is an exceptional biomedical product, emerging as a paramount catalyst within the research for diverse ailments by impeding the progression of these afflictions through the inhibition of select enzyme.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI string: InChI=1S/C23H22O3/c1-4-26-22 (25)18-10-7-16 (8-11-18)5-6-17-9-12-20-19 (15-17)21 (24)13-14-23 (20,2)3/h7-12,15H,4,13-14H2,1-3H3. The corresponding canonical SMILES representation is CCOC(=O)C1=CC=C(C=C1)C#CC2=CC3=C(C=C2)C(CCC3=O)(C)C.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 346.42 g/mol. It appears as a pale brown to brown solid. It is slightly soluble in chloroform and methanol. The compound has a boiling point of 506.8±50.0°C at 760 mmHg and a density of 1.18±0.1 g/cm3. It has a melting point of >147°C (dec.).

Scientific Research Applications

Therapeutic Agents for Chronic Obstructive Pulmonary Disease (COPD)

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Retinoid-X-Receptor (RXR) Selective Agonists

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Potential Therapeutics in Neurodegenerative Disorders

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Leukemia Treatment

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Mechanism of Action

Target of Action

It is suggested that it might be used as an intermediate in the production of high affinity retinoic acid receptor (rar) antagonists . RARs are a class of nuclear receptors that regulate gene expression and play a crucial role in cell differentiation and proliferation .

Mode of Action

Given its potential use in the production of RAR antagonists, it may interact with RARs and inhibit their activity . This could result in changes to gene expression, potentially affecting processes such as cell differentiation and proliferation .

Biochemical Pathways

As a potential rar antagonist, it may impact pathways related to retinoic acid signaling . This could have downstream effects on various biological processes, including cell growth, differentiation, and apoptosis .

Result of Action

As a potential RAR antagonist, it could potentially influence gene expression and affect cellular processes such as growth, differentiation, and apoptosis .

Synthesis routes and methods I

Procedure details

Employing the same general procedure as for the preparation of ethyl 4-[(5,6,7,8-tetrahydro-8,8-dimethyl-5-oxonaphth-2-yl)ethynyl]benzoate (Compound 1), 4 g (21.7 mmol) of 7-ethynyl-3,4-dihydro-4,4-dimethylnaphthalen-1(2H)-one (Compound L) was converted into the title compound using 6 g (21.7 mmol) of ethyl 4-iodobenzoate, 5 g (7.2 mmol) of bis(triphenylphosphine)palladium(II) chloride and 1.4 g (7.2 mmol) of cuprous iodide.

Synthesis routes and methods II

Procedure details

To a solution of 4 g (21.7 mmol) of 7-ethynyl-3,4-dihydro-4,4-dimethylnaphthalen-1(2H)-one (Compound E ) flushed for 15 minutes with a stream of argon, and 6 g (21.7 mmol) of ethyl 4-iodobenzoate in 100 ml of triethylamine was added 5 g (7.2 mmol) of bis(triphenylphosphine)palladium(II) chloride and 1.4 g (7.2 mmol) of cuprous iodide. The mixture was flushed with argon for 5 minutes and then stirred at ambient temperature for 18 hours. The reaction mixture was filtered through Celite and the filtrate was concentrated in vacuo. Purification by flash chromatography (silica, 10% EtOAc-hexane) yielded the title compound as a white solid. PMR (CDCl3): δ 1.41 (3H, t, J=7.2 Hz), 1.41 (6H, s), 2.04 (2H, t, J=6.5 Hz), 2.76 (2H, t, J=6.5 Hz), 4.40 (2H, q, J=7.2 Hz), 7.44 (1H, d, J=8.2 Hz), 7.59 (2H, d, J=8.4 Hz), 7.68 (1H, dd, J=1.8, 8.2 Hz), 8.04 (2H, d, J=8.4 Hz), 8.15 (1H, d, J=1.8 Hz).